Cas no 2422124-85-2 (6-bromo-4-chloro-9H-pyrimido4,5-bindole)

• Product Name: 6-bromo-4-chloro-9H-pyrimido4,5-bindole
• CAS No: 2422124-85-2
• MF: C₁₀H₅BrClN₃
• MW: 282.523799657822
• MDL: MFCD33549419
• CID: 5464483
• PubChem ID: 152287998
• Update Time: 2025-10-28

6-bromo-4-chloro-9H-pyrimido4,5-bindole Chemical and Physical Properties

Names and Identifiers

• 6-bromo-4-chloro-9H-pyrimido[4,5-b]indole
• Z4879365899
• 6-bromo-4-chloro-9H-pyrimido4,5-bindole

• MDL： MFCD33549419
• Inchi： 1S/C10H5BrClN3/c11-5-1-2-7-6(3-5)8-9(12)13-4-14-10(8)15-7/h1-4H,(H,13,14,15)
• InChI Key： WMSTXNLLJGYXLJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C1=C(N=CN=C1N2)Cl

Computed Properties

• Exact Mass: 280.93554 g/mol
• Monoisotopic Mass: 280.93554 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 41.6
• Molecular Weight: 282.52

Additional information on 6-bromo-4-chloro-9H-pyrimido4,5-bindole

Comprehensive Overview of 6-bromo-4-chloro-9H-pyrimido[4,5-b]indole (CAS No. 2422124-85-2)

6-bromo-4-chloro-9H-pyrimido[4,5-b]indole (CAS No. 2422124-85-2) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the pyrimidoindole family, which is known for its diverse biological activities. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting enzymes and receptors involved in various diseases.

The molecular structure of 6-bromo-4-chloro-9H-pyrimido[4,5-b]indole features a fused pyrimidine and indole ring system, substituted with bromo and chloro functional groups. These substitutions enhance its reactivity and make it a valuable intermediate in organic synthesis. Recent studies have explored its role in the development of kinase inhibitors, which are crucial in cancer therapy. The compound's ability to modulate protein-protein interactions has also been a focal point in neurodegenerative disease research.

In the context of current trends, 6-bromo-4-chloro-9H-pyrimido[4,5-b]indole aligns with the growing demand for small-molecule therapeutics and precision medicine. With the rise of AI-driven drug discovery, this compound has been featured in computational studies predicting its binding affinity to various biological targets. Additionally, its potential as a fluorescent probe has been investigated, leveraging its aromatic core for imaging applications in cellular biology.

From a synthetic chemistry perspective, the preparation of 6-bromo-4-chloro-9H-pyrimido[4,5-b]indole often involves multi-step reactions, including cyclization and halogenation processes. Optimizing these methods to improve yield and purity remains an active area of research. Environmental considerations have also prompted studies into green chemistry approaches for its synthesis, reducing the use of hazardous reagents.

The compound's stability under various conditions has been another topic of interest. Researchers have examined its photostability and thermal degradation profiles to ensure its suitability for long-term storage and application. These properties are critical for its integration into formulation development, particularly in oral or injectable drug products.

Given the increasing focus on intellectual property in the pharmaceutical industry, patents involving 6-bromo-4-chloro-9H-pyrimido[4,5-b]indole and its derivatives have surged. Companies are exploring its use in combination therapies, addressing drug resistance in infectious diseases and oncology. Its modular structure allows for structure-activity relationship (SAR) studies, enabling the design of more potent analogs.

In summary, 6-bromo-4-chloro-9H-pyrimido[4,5-b]indole (CAS No. 2422124-85-2) represents a versatile scaffold with broad implications in medicinal chemistry and material science. Its ongoing exploration underscores the intersection of traditional synthesis and cutting-edge technology, positioning it as a compound of enduring relevance in scientific innovation.